N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide

• IUPAC Name: N-[4-[(4-bromobenzoyl)amino]phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H15BrN2O3/c23-16-7-5-14(6-8-16)21(26)24-17-9-11-18(12-10-17)25-22(27)20-13-15-3-1-2-4-19(15)28-20/h1-13H,(H,24,26)(H,25,27)
• InChI Key: ULUPJGNSYNXYAC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C22H15BrN2O3
• Molecular Weight: 435.3 g/mol

Description

N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide, also known as BBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BBA belongs to the class of benzofuran carboxamides and has been shown to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide is not fully understood. However, it has been suggested that N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide exerts its biological activities through the inhibition of various enzymes and signaling pathways. N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammation.
Biochemical and Physiological Effects:
N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor alpha (TNF-α). N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide has also been shown to inhibit the growth and proliferation of cancer cells. Additionally, N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide has been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide in lab experiments is its high potency and specificity. N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide has been shown to exhibit potent biological activities at low concentrations. However, one limitation of using N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide in lab experiments is its poor solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the research on N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide. One potential area of research is the development of more efficient methods for synthesizing N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide. Additionally, further studies are needed to fully understand the mechanism of action of N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide and to identify its molecular targets. Further studies are also needed to investigate the potential use of N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide in the treatment of other diseases such as cardiovascular disease and diabetes. Finally, the development of more soluble analogs of N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide may improve its potential as a therapeutic agent.

Scientific Research Applications

N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic activities. N-{4-[(4-bromobenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.